Cas no 145100-54-5 (Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate)

• Product Name: Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate
• CAS No: 145100-54-5
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• MDL: MFCD11975369
• CID: 1035227
• PubChem ID: 10378586
• Update Time: 2025-10-24

Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate
• Benzyl 2-n-propyl-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate
• Benzyl 2-propyl-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate
• benzyl 4-oxo-2-propyl-2,3-dihydropyridine-1-carboxylate
• 1(2H)-Pyridinecarboxylic acid, 3,4-dihydro-4-oxo-2-propyl-, phenylmethyl ester
• AGN-PC-009ZZK
• AK129630
• benzyl (2S)-4-oxo-2-propyl-2,3-dihydropyridine-1-carboxylate
• KB-47786
• RL01816
• A850633
• BENZYL2-N-PROPYL-4-OXO-3,4-DIHYDROPYRIDINE-1(2H)-CARBOXYLATE
• DB-063581
• 145100-54-5
• Benzyl4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate
• J-503020
• DTXSID10439004

• MDL： MFCD11975369
• Inchi： 1S/C16H19NO3/c1-2-6-14-11-15(18)9-10-17(14)16(19)20-12-13-7-4-3-5-8-13/h3-5,7-10,14H,2,6,11-12H2,1H3
• InChI Key： SYWFGYZHYRYOKS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C=CC(CC1CCC)=O)=O

Computed Properties

• Exact Mass: 273.13600
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 3.21830

Additional information on Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate

Introduction to Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate (CAS No. 145100-54-5)

Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate, a compound with the chemical formula C₁₅H₁₃NO₄, is a derivative of dihydropyridine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its benzyl group and a 4-oxo-2-propyl-3,4-dihydropyridine core structure, which contributes to its unique chemical properties and potential biological activities. The CAS No. 145100-54-5 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The synthesis of Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate involves a series of well-established organic reactions, including condensation and cyclization processes. The presence of the benzyl moiety enhances the compound's solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, facilitating its use in both academic research and industrial settings.

One of the most compelling aspects of Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate is its potential as a pharmacological agent. Dihydropyridines are known for their role in modulating various biological pathways, particularly those involving calcium signaling. The structural features of this compound suggest that it may exhibit properties similar to those of calcium channel blockers, which are widely used in the treatment of cardiovascular diseases. Furthermore, the 4-oxo group introduces a reactive site that could be exploited for further functionalization, enabling the development of novel derivatives with enhanced therapeutic profiles.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of drugs targeting neurological disorders. The ability of these compounds to interact with specific enzymes and receptors has been extensively explored, leading to promising results in preclinical trials. Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate has shown particular promise as a potential treatment for conditions such as epilepsy and Alzheimer's disease. Its mechanism of action may involve modulation of neurotransmitter release or inhibition of pathological protein aggregation, offering new avenues for therapeutic intervention.

The compound's chemical stability and compatibility with various solvents make it an attractive candidate for formulation into drug delivery systems. Researchers are exploring its use in combination therapies, where it could synergize with other pharmacological agents to achieve better outcomes. The benzyl group also provides a handle for further chemical modifications, allowing for the creation of prodrugs or conjugates that enhance bioavailability or target specificity. These attributes position Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate as a versatile tool in drug discovery and development.

In industrial applications, Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate serves as a key intermediate in the synthesis of more complex pharmaceuticals. Its structural framework is amenable to modifications that can tailor its properties for specific applications. For instance, researchers have investigated its use in the production of agrochemicals, where dihydropyridine derivatives exhibit herbicidal or fungicidal properties. The compound's reactivity also makes it useful in material science applications, such as the development of organic electronic materials.

The regulatory landscape surrounding Benzyl 4-oxo-2-propyl-3,4-dihydropyridine-1(2H)-carboxylate is favorable for pharmaceutical development. Its classification as a non-controlled substance simplifies regulatory hurdles and allows for easier commercialization once safety and efficacy have been demonstrated through clinical trials. This status is particularly advantageous for academic institutions and biotechnology companies looking to bring new drugs to market rapidly.

Looking ahead, the future prospects for Benzyl 4-oxyo prop yl -3 ,d hyd rop y rid ine -1 (2 H ) - car box ylate are bright. Ongoing research is focused on elucidating its mechanisms of action at a molecular level and identifying new therapeutic applications. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by enabling rapid evaluation of large libraries of derivatives. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.